(2S,3R)-2-[5-(2-Methylpyrazol-3-yl)pyridin-3-yl]oxolan-3-amine

• IUPAC Name: (2S,3R)-2-[5-(2-methylpyrazol-3-yl)pyridin-3-yl]oxolan-3-amine
• InChI: InChI=1S/C13H16N4O/c1-17-12(2-4-16-17)9-6-10(8-15-7-9)13-11(14)3-5-18-13/h2,4,6-8,11,13H,3,5,14H2,1H3/t11-,13+/m1/s1
• InChI Key: NDGXVDOCFYSROV-YPMHNXCESA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC(=CN=C2)C3C(CCO3)N
• Isomeric SMILES: CN1C(=CC=N1)C2=CC(=CN=C2)[C@H]3[C@@H](CCO3)N
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

(2S,3R)-2-[5-(2-Methylpyrazol-3-yl)pyridin-3-yl]oxolan-3-amine is a chemical compound that belongs to the class of oxolane-based compounds. It has been widely studied for its potential use in scientific research applications due to its unique properties.

Scientific Research Applications

Metabolic Pathways and Biomarker Development

One area of research focuses on understanding how heterocyclic amines, compounds related to "(2S,3R)-2-[5-(2-Methylpyrazol-3-yl)pyridin-3-yl]oxolan-3-amine," are metabolized in the human body and their potential as biomarkers for dietary exposure and disease risk assessment. For instance, studies have developed methods to detect metabolites of carcinogenic heterocyclic amines in human urine, providing insights into human exposure to these compounds and their potential health risks. The methodology involves advanced analytical techniques like liquid chromatography-mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), facilitating the quantitative analysis of these amines and their metabolites in biological samples (Fang et al., 2004).

Carcinogenic Risk Assessment

Research has also been conducted on the presence of carcinogenic heterocyclic amines in the human diet and their detection in biological specimens, such as urine, to estimate human exposure and assess carcinogenic risk. This line of investigation is crucial for understanding the potential health impacts of exposure to these compounds through cooked foods. Such studies employ high-performance liquid chromatography (HPLC) for the detection and quantification of these amines, underscoring the continuous exposure of humans to potentially carcinogenic compounds in food and the importance of monitoring these exposures (Ushiyama et al., 1991).

Diagnostic and Therapeutic Applications

Investigations into the diagnostic and therapeutic applications of related compounds, including their roles in disease pathogenesis and as targets for drug development, are pivotal. For example, studies on neurofibrillary tangles in Alzheimer's disease using PET tracers target specific biochemical pathways, offering insights into the potential diagnostic uses of similar compounds. The development and validation of PET tracers, such as 18F-labeled compounds, for imaging specific disease markers in the brain, highlight the therapeutic and diagnostic potential of these chemicals (Lohith et al., 2018).